Huperzinine
Huperzinine
Huperzinine is a natural product found in Lycopodiastrum casuarinoides and Huperzia serrata with data available.
Brand Name:
Vulcanchem
CAS No.:
119188-49-7
VCID:
VC20851637
InChI:
InChI=1S/C17H22N2O/c1-5-13-12-8-11(2)10-17(13,19(3)4)14-6-7-16(20)18-15(14)9-12/h5-8,12-13H,1,9-10H2,2-4H3,(H,18,20)/t12-,13+,17+/m0/s1
SMILES:
CC1=CC2CC3=C(C=CC(=O)N3)C(C1)(C2C=C)N(C)C
Molecular Formula:
C17H22N2O
Molecular Weight:
270.37 g/mol
Huperzinine
CAS No.: 119188-49-7
Cat. No.: VC20851637
Molecular Formula: C17H22N2O
Molecular Weight: 270.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Huperzinine is a natural product found in Lycopodiastrum casuarinoides and Huperzia serrata with data available. |
|---|---|
| CAS No. | 119188-49-7 |
| Molecular Formula | C17H22N2O |
| Molecular Weight | 270.37 g/mol |
| IUPAC Name | (1R,9R,13R)-1-(dimethylamino)-13-ethenyl-11-methyl-6-azatricyclo[7.3.1.02,7]trideca-2(7),3,10-trien-5-one |
| Standard InChI | InChI=1S/C17H22N2O/c1-5-13-12-8-11(2)10-17(13,19(3)4)14-6-7-16(20)18-15(14)9-12/h5-8,12-13H,1,9-10H2,2-4H3,(H,18,20)/t12-,13+,17+/m0/s1 |
| Standard InChI Key | GDGWMBXSNPMXBY-OGHNNQOOSA-N |
| Isomeric SMILES | CC1=C[C@H]2CC3=C(C=CC(=O)N3)[C@@](C1)([C@@H]2C=C)N(C)C |
| SMILES | CC1=CC2CC3=C(C=CC(=O)N3)C(C1)(C2C=C)N(C)C |
| Canonical SMILES | CC1=CC2CC3=C(C=CC(=O)N3)C(C1)(C2C=C)N(C)C |
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